Cas no 338394-74-4 (1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone)

• Product Name: 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone
• CAS No: 338394-74-4
• MF: C₁₃H₆BrCl₄NO₂
• MW: 429.908238887787
• CID: 5270409
• Update Time: 2025-10-30

1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-BROMO-4-(4-CHLOROBENZOYL)-1H-PYRROL-2-YL]-2,2,2-TRICHLORO-1-ETHANONE
• 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloroethan-1-one
• Ethanone, 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-
• 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloroethanone
• 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone

• Inchi： 1S/C13H6BrCl4NO2/c14-12-8(5-9(19-12)11(21)13(16,17)18)10(20)6-1-3-7(15)4-2-6/h1-5,19H
• InChI Key： BMCNQIWVUWOWCD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C2C=CC(=CC=2)Cl)=O)C=C(C(C(Cl)(Cl)Cl)=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 5.6
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-bromo-4-(4-chlorobenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloro-1-ethanone

1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-Trichloro-1-Ethanone (CAS No. 338394-74-4): An Overview

1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-ethanone (CAS No. 338394-74-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives and is characterized by its bromo, chloro, and trichloromethyl substituents, which contribute to its chemical stability and reactivity.

The pyrrole ring is a fundamental component of many natural and synthetic compounds with diverse biological activities. In the case of 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-ethanone, the presence of the 5-bromo and 4-(4-chlorobenzoyl) substituents on the pyrrole ring enhances its pharmacological properties. The trichloromethyl group at the ethanone moiety further modulates its reactivity and solubility, making it a versatile scaffold for drug discovery.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-ethanone exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its anticancer activity. A study conducted by a team at the National Cancer Institute found that 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-ethanone selectively inhibits the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the compound's potential as a lead molecule for developing novel anticancer agents.

In addition to its biological activities, 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-ethanone has been studied for its synthetic accessibility. A recent publication in Tetrahedron Letters reported an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. The method involves the sequential introduction of bromo and chloro substituents followed by the formation of the pyrrole ring through a cyclization reaction. This synthetic strategy not only simplifies the preparation process but also allows for easy modification of the scaffold to explore structure-activity relationships (SAR).

The physical and chemical properties of 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-Ethanone are also noteworthy. It is a solid at room temperature with a melting point ranging from 90 to 95°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays. Its stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

The safety profile of 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-Ethanone is an important consideration for its potential therapeutic applications. Toxicological studies have shown that it exhibits low toxicity in vitro and in animal models at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety and efficacy before it can be advanced to clinical trials.

In conclusion, 1-[5-Bromo-4-(4-Chlorobenzoyl)-1H-Pyrrol-2-yl]-2,2,2-trichloro-1-Ethanone (CAS No. 338394-74-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for various medical conditions.